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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of potential alternatives to C.l. Reactive
Yellow 175 for textile dyeing applications. The focus is on providing objective performance data
and detailed experimental methodologies to aid in the selection of suitable replacements. The
information presented is based on a review of technical data sheets, safety data sheets, and
established testing standards.

Performance Comparison of Yellow Reactive Dyes

The selection of a suitable reactive dye depends on various factors, including its dyeing
performance, fastness properties, and environmental impact. This section provides a
comparative overview of Reactive Yellow 175 and potential alternatives. Due to the limited
availability of direct head-to-head comparative studies, the following tables summarize
available data for individual dyes. It is important to note that dyeing performance can vary
based on the substrate, dyeing method, and process parameters.

Table 1: General Properties and Dyestuff Characteristics
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Molecular Reactive Typical
C.l. Name CAS Number o
Formula Group Type Application
Likely
) ) bifunctional
Reactive Yellow Not readily ~_ Cotton and other
149315-85-5 ) (Monochlorotriazi o
175 available ] cellulosic fibers
ne + Vinyl
Sulfone)
Bifunctional )
) ~ Dyeing and
Reactive Yellow C28H20CIN901 (Monochlorotriazi o
93050-80-7 ) printing of
145 6S5.4Na ne + Vinyl o
cellulosic fibers
Sulfone)
Bifunctional )
) ~ Dyeing and
Reactive Yellow C25H22CIN9Na2  (Monochlorotriazi o
129898-77-7 ] printing of
160 012S3 ne + Vinyl o
cellulosic fibers
Sulfone)

Table 2: Comparative Fastness Properties

The following table presents a summary of colorfastness data for Reactive Yellow 145 and
Reactive Yellow 160, which are potential alternatives to Reactive Yellow 175. The ratings are
based on the standard 1-5 scale for staining and color change, and 1-8 for light fastness,
where a higher number indicates better performance.
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Reactive Yellow Reactive Yellow
Fastness Property Test Method
145[1] 160[2]
) AATCC 16.3/1S0O

Light Fastness 4-5 4-5
105-B02

Washing Fastness
AATCC 61/1S0O 105-

Color Change 4-5 4-5
Co06

o AATCC 61/1SO 105-

Staining (Cotton) 4-5 4-5
Co6

Rubbing Fastness
AATCC 8/1S0O 105-

Dry 4-5 4-5
X12
AATCC 8/1S0O 105-

Wet 4-5 4
X12

Perspiration (Acid & AATCC 15/1S0 105- 45 e

Alkali) EO4

) AATCC 162/ 1SO
Chlorinated Water 3-4 3-4

105-E03

Note: Data for Reactive Yellow 175 was not available in a comparable format from the
searched resources.

Table 3: Environmental and Toxicological Profile

This table provides a qualitative overview of the environmental and toxicological aspects of the
dyes. Quantitative data such as BOD/COD ratios and specific LC50/EC50 values are often not
publicly available in detail for specific dyes.
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Parameter

Reactive Yellow
175

Reactive Yellow
145

Reactive Yellow
160

Aquatic Toxicity

Fish (Acute)

Data not available

Data not available

LC50 > 500 mg/L
(Rainbow Trout, 48h)

[3]

Daphnia

Data not available

Data not available

Data not available

Algae

Data not available

Data not available

Data not available

Environmental Fate

Biodegradability

Not readily
biodegradable[3]

Not readily
biodegradable

Not readily
biodegradable[3]

AOX Formation

Potential for formation

of Adsorbable Organic

Potential for AOX

Potential for AOX

Potential Halogens (AOX) due formation. formation.
to reactive chlorine.

Health Hazards
May cause May cause

Skin Sensitization

sensitization by skin

contact.[4]

May cause skin

irritation.[5]

sensitization by skin
contact.[3][4]

Respiratory

Sensitization

May cause allergy or
asthma symptoms or
breathing difficulties if

inhaled.

May cause respiratory

irritation.[5]

Dust may irritate and
may cause

sensitization.[3]

Experimental Protocols

Accurate and reproducible comparison of dye performance requires standardized experimental

procedures. Below are detailed methodologies for key experiments based on internationally

recognized standards.

Dyeing Protocol (Exhaust Method for Cotton)
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This protocol provides a general procedure for dyeing cotton fabric with reactive dyes.
Adjustments may be necessary based on the specific dye and equipment.

Workflow Diagram:
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Caption: General workflow for exhaust dyeing of cotton with reactive dyes.
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Methodology:
o Fabric Preparation: Start with scoured and bleached 100% cotton fabric.

o Dyebath Preparation: Prepare the dyebath with the required amount of reactive dye, water,
and a wetting agent. The material-to-liquor ratio is typically 1:20.

e Dyeing:
o Immerse the fabric in the dyebath at room temperature.

o Gradually add a sequestering agent and Glauber's salt (sodium sulfate) over 20-30
minutes.

o Raise the temperature to the dye-specific recommendation (e.g., 60°C for many
bifunctional dyes).

o After a set time (e.g., 30 minutes), add the alkali (e.g., soda ash) to fix the dye to the fiber.
o Continue dyeing at the set temperature for 45-60 minutes.
e Washing Off:

o Drain the dyebath.

[e]

Perform a cold rinse to remove loose dye.

Neutralize the fabric with a dilute acetic acid solution.

o

Conduct a hot rinse.

[¢]

o

Soap the fabric at or near boiling temperature for 10-15 minutes with a suitable detergent.

[e]

Perform subsequent hot and cold rinses until the water runs clear.

e Drying: Dry the fabric at a temperature below 71°C (160°F).

Colorfastness to Washing (AATCC 61-2A / ISO 105-C06)
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This accelerated test simulates the effect of five home launderings.[6][7][8][9][10][11][12][13]
[14][15]

Workflow Diagram:
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Caption: Workflow for colorfastness to washing test (AATCC 61/ ISO 105-C06).
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Methodology:

Specimen Preparation: A test specimen (e.g., 50 x 100 mm) is attached to a multifiber test
fabric.

Laundering: The composite specimen is placed in a stainless steel canister with a specified
volume of detergent solution and a number of steel balls (for abrasive action).

Test Conditions: The canister is placed in a launder-ometer and agitated at a specified
temperature and duration (e.g., 49°C for 45 minutes for AATCC 61-2A).

Rinsing and Drying: After the test, the specimen is rinsed and dried.

Evaluation: The change in color of the test specimen is evaluated using the Gray Scale for
Color Change, and the staining of the multifiber test fabric is assessed using the Gray Scale
for Staining.

Colorfastness to Rubbing (AATCC 8 / ISO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile to
another surface by rubbing.[16][17][18][19][20][21][22][23][24][25]

Methodology:

Specimen Preparation: A test specimen is mounted on the base of a crockmeter.

Dry Rubbing: A dry, white cotton crocking cloth is mounted on the rubbing finger of the
crockmeter. The finger is then passed back and forth over the test specimen for a specified
number of cycles (e.g., 10 cycles).

Wet Rubbing: The procedure is repeated with a wet crocking cloth (wetted with deionized
water and squeezed to a specific moisture content).

Evaluation: The amount of color transferred to the white crocking cloths is assessed using
the Gray Scale for Staining or a Chromatic Transference Scale.

Colorfastness to Light (AATCC 16.3/1SO 105-B02)
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This test measures the resistance of the dye to fading when exposed to an artificial light source
that simulates natural daylight.[1][26][27][28]

Methodology:
e Specimen Preparation: A test specimen is mounted in a holder.

o Exposure: The specimen is exposed to a xenon-arc lamp under controlled conditions of
temperature and humidity.

o Evaluation: The change in color of the specimen is assessed by comparing it to a set of blue
wool lightfastness standards that are exposed simultaneously. The lightfastness rating is the
number of the blue wool standard that fades to the same extent as the test specimen.

Conclusion

The selection of an alternative to Reactive Yellow 175 requires careful consideration of
performance, cost, and environmental impact. While bifunctional reactive dyes like Reactive
Yellow 145 and Reactive Yellow 160 are potential candidates with good all-around fastness
properties, their suitability for a specific application will depend on the desired shade,
performance requirements, and processing conditions. The lack of comprehensive, directly
comparable data for Reactive Yellow 175 highlights the importance of conducting in-house
comparative evaluations using standardized testing protocols as outlined in this guide.
Researchers and developers are encouraged to perform their own side-by-side testing to
ensure that any selected alternative meets all the critical parameters for their textile products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174809#alternatives-to-reactive-yellow-175-for-
textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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